Cas no 67801-08-5 (2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt)

2-Methoxy-4-morpholinobenzenediazonium chloride zinc chloride double salt is a diazonium salt complex primarily used as a photoactive compound in photolithography and dye synthesis. Its key advantages include high stability under controlled conditions, ensuring reliable performance in light-sensitive applications. The double salt structure enhances solubility in polar solvents, facilitating precise formulation in coating processes. The morpholine and methoxy substituents contribute to improved reactivity and selectivity in azo coupling reactions, making it valuable for producing high-purity dyes and pigments. Its consistent decomposition kinetics under UV exposure allow for fine-tuned patterning in microfabrication. Suitable for industrial and research applications requiring controlled diazonium chemistry.
2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt structure
67801-08-5 structure
Product Name:2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt
CAS No:67801-08-5
MF:C22H28Cl4N6O4Zn
MW:647.716517448425
CID:58636
PubChem ID:24896682
Update Time:2025-10-28

2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-4-morpholinobenzenediazonium chloride zinc chloride double salt
    • 2-Methoxy-4-(4-morpholinyl)benzenediazonium tetrachlorozincate (2:1)
    • 2-methoxy-4-(morpholin-4-yl)benzenediazonium tetrachlorozincate (2:1)
    • 2-methoxy-4-morpholinobenzenediazonium chloride
    • 2-methoxy-4-morpholinobenzenediazonium chloride ZnCl salt
    • Benzenediazonium,2-methoxy-4-(4-morpholinyl)-,(T-4)-tetrachlorozincate(2-) (2:1)
    • Einecs 267-127-3
    • 67801-08-5
    • zinc;2-methoxy-4-morpholin-4-ylbenzenediazonium;tetrachloride
    • DTXSID90987139
    • AKOS015889420
    • 2-Methoxy-4-morpholinobenzenediazonium chloride, zinc chloride double salt
    • Benzenediazonium, 2-methoxy-4-(4-morpholinyl)-, (T-4)-tetrachlorozincate(2-) (2:1)
    • A933798
    • 2-Methoxy-4-(morpholin-4-yl)benzene-1-diazonium zinc chloride (2/1/4)
    • 2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt
    • Inchi: 1S/2C11H14N3O2.4ClH.Zn/c2*1-15-11-8-9(2-3-10(11)13-12)14-4-6-16-7-5-14;;;;;/h2*2-3,8H,4-7H2,1H3;4*1H;/q2*+1;;;;;+2/p-4
    • InChI Key: UKEGNQLCNXRWNG-UHFFFAOYSA-J
    • SMILES: [Zn+2].[Cl-].[Cl-].[Cl-].[Cl-].O1CCN(C2C=CC(=C(C=2)OC)[N+]#N)CC1.O1CCN(C2C=CC(=C(C=2)OC)[N+]#N)CC1

Computed Properties

  • Exact Mass: 255.07700
  • Monoisotopic Mass: 644.021756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.7Ų
  • XLogP3: 2\ number of hydrogen bond donors

Experimental Properties

  • Melting Point: 131 °C (dec.) (lit.)
  • PSA: 49.85000
  • LogP: -0.91462

2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt Security Information

  • Hazardous Material transportation number:UN 1325
  • WGK Germany:3
  • Packing Group:II
  • Hazard Level:4.1
  • HazardClass:4.1
  • PackingGroup:II
  • Storage Condition:2-8°C
  • Safety Term:4.1
  • Packing Group:II

2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt Pricemore >>

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2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt Related Literature

Additional information on 2-Methoxy-4-morpholinobenzenediazonium chloride zincchloride doublesalt

Compound CAS No. 67801-08-5: 2-Methoxy-4-morpholinobenzenediazonium Chloride Zinc Chloride Double Salt

The compound with CAS No. 67801-08-5, known as 2-Methoxy-4-morpholinobenzenediazonium Chloride Zinc Chloride Double Salt, is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines a diazonium group with a morpholine moiety, and its association with zinc chloride in a double salt form. The benzenediazonium core of the molecule plays a pivotal role in its reactivity and functionality, making it a valuable precursor in organic synthesis and material engineering.

Recent advancements in the synthesis and characterization of benzenediazonium salts have shed light on their potential in creating novel materials with tailored properties. For instance, studies have demonstrated that the morpholine group in this compound enhances its stability under certain reaction conditions, making it more versatile for use in complex chemical transformations. Additionally, the presence of zinc chloride in the double salt form not only stabilizes the diazonium ion but also facilitates its application in catalytic processes and as a precursor for metalloorganic frameworks (MOFs).

The 2-Methoxy substituent further modulates the electronic properties of the molecule, influencing its reactivity and selectivity in various reactions. This feature has been leveraged in recent research to develop more efficient methods for synthesizing heterocyclic compounds and advanced polymers. The ability to control the electronic environment of the diazonium group has opened new avenues for designing materials with specific optical, electronic, or mechanical properties.

In terms of applications, this compound has found significant use in the field of materials science, particularly in the synthesis of conducting polymers and functional coatings. Its role as an electrophilic aromatic substitution reagent has been pivotal in constructing complex aromatic systems with high precision. Furthermore, its compatibility with green chemistry principles has made it an attractive option for sustainable chemical processes.

Recent studies have also explored the potential of this compound in drug delivery systems and biomedical applications. The unique combination of its diazonium functionality and morpholine group has shown promise in developing targeted drug delivery vehicles with enhanced stability and bioavailability. Researchers are actively investigating its use as a building block for creating biocompatible polymers and nanoparticles tailored for specific therapeutic applications.

The synthesis of 2-Methoxy-4-morpholinobenzenediazonium Chloride Zinc Chloride Double Salt involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Modern synthetic methodologies have optimized this process, incorporating advanced techniques such as microwave-assisted synthesis and continuous flow chemistry to enhance efficiency and scalability.

In conclusion, CAS No. 67801-08-5 represents a cutting-edge chemical entity with a wide range of applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in the development of next-generation materials and technologies.

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